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Cat. No.: B1298549 Get Quote

An In-depth Technical Guide to 2,4-Dichloro-5-fluorobenzoic Acid for Researchers and Drug

Development Professionals

Executive Summary: This guide provides a comprehensive technical overview of 2,4-Dichloro-
5-fluorobenzoic acid (CAS No. 86522-89-6), a critical chemical intermediate. It details the

compound's physicochemical properties, commercial availability, prevalent synthesis

methodologies, and key applications, with a primary focus on its role in pharmaceutical

development. Furthermore, this document offers in-depth protocols for synthesis and outlines

essential safety and handling procedures to ensure its proper use in a laboratory and industrial

setting. This guide is intended for researchers, chemists, and procurement managers in the

pharmaceutical, agrochemical, and material science sectors.

Introduction: A Versatile Halogenated Building
Block
2,4-Dichloro-5-fluorobenzoic acid is a poly-substituted aromatic carboxylic acid whose

strategic placement of chlorine and fluorine atoms makes it a highly valuable and versatile

building block in organic synthesis.[1] Its structure is a precursor for complex molecular

architectures, particularly in the synthesis of active pharmaceutical ingredients (APIs).[2][3] The

compound's primary significance lies in its role as a key intermediate for producing

fluoroquinolone antibiotics, a class of broad-spectrum antibacterial agents.[2][3] Beyond

pharmaceuticals, its applications extend to the agrochemical sector as an intermediate for
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herbicides and fungicides, as well as in material science.[1] This guide will explore the technical

nuances of sourcing, synthesizing, and utilizing this important compound.

Physicochemical Properties and Characterization
Accurate identification and characterization are paramount for ensuring the quality and

reactivity of 2,4-Dichloro-5-fluorobenzoic acid in downstream applications. Its key properties

are summarized below.

Table 1: Physicochemical Properties of 2,4-Dichloro-5-fluorobenzoic Acid

Property Value Source(s)

CAS Number 86522-89-6 [4][5][6]

Molecular Formula C₇H₃Cl₂FO₂ [4][5][6]

Molecular Weight 209.00 g/mol [4][5][6]

Appearance
White to off-white crystalline

powder

Melting Point 140-146 °C [4]

Purity Typically >97% or >98% [4]

IUPAC Name
2,4-dichloro-5-fluorobenzoic

acid
[5]

Characterization is typically confirmed using a combination of spectroscopic methods. Nuclear

Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are standard techniques to verify

the compound's structure. Spectral data for 2,4-Dichloro-5-fluorobenzoic acid is publicly

available for reference in databases such as PubChem and ChemicalBook.[5][7]

Commercial Availability and Sourcing
2,4-Dichloro-5-fluorobenzoic acid is commercially available from a variety of chemical

suppliers catering to research and industrial scales. When sourcing this material, researchers

and procurement managers should consider purity, available quantities, lead times, and the

supplier's quality certifications.
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Table 2: Comparison of Commercial Suppliers

Supplier Purity Specification
Available
Quantities

Noted
Certifications/Info

Tokyo Chemical

Industry (TCI)
>98.0% (GC, Titration) 5g, 25g

Provides detailed

specifications, CoA,

and analytical charts.

INDOFINE Chemical

Company
97% Custom

Delivery time

estimated at 1-2

weeks.[4]

Santa Cruz

Biotechnology
Not specified Custom

Marketed as a

biochemical for

proteomics research.

[6]

Simson Pharma

Limited
High Quality Custom

Provides a Certificate

of Analysis with each

compound.

Fisher Scientific Not specified Custom
Provides detailed

Safety Data Sheet.[8]

Echemi Varies by listing Bulk

A platform listing

multiple

manufacturers and

suppliers.[9]

Synthesis and Manufacturing Processes
Several synthetic routes to 2,4-Dichloro-5-fluorobenzoic acid have been developed, ranging

from traditional multi-step batch processes to more modern, efficient continuous-flow methods.

The choice of method often depends on the required scale, safety considerations, and

environmental impact.

Pathway 1: Friedel-Crafts Acylation and Haloform
Reaction
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A well-established method involves a two-step process starting from 2,4-dichlorofluorobenzene.

[10][11] This pathway is a classic example of electrophilic aromatic substitution followed by an

oxidation reaction.

Step 1: Friedel-Crafts Acylation. 2,4-dichlorofluorobenzene is acylated using acetyl chloride in

the presence of a Lewis acid catalyst, typically aluminum chloride (AlCl₃), to form the

intermediate 2,4-dichloro-5-fluoroacetophenone.[10] The reaction is generally conducted at

elevated temperatures.[10]

Step 2: Haloform Reaction (Oxidation). The resulting acetophenone intermediate is then

oxidized using a sodium hypochlorite solution (chlorinated soda solution).[10] This reaction

converts the acetyl group into a carboxylic acid, which upon acidification, precipitates the final

product, 2,4-Dichloro-5-fluorobenzoic acid.[10]

2,4-Dichlorofluorobenzene

Intermediate:
2,4-Dichloro-5-fluoroacetophenone

Friedel-Crafts Acylation
(10-150°C)

Step 1

Acetyl Chloride (CH3COCl) +
AlCl3 Catalyst

Final Product:
2,4-Dichloro-5-fluorobenzoic Acid

Haloform Reaction
(Oxidation, 0-140°C)

Step 2

Sodium Hypochlorite (NaOCl)

Acidification (e.g., HCl)

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of 2,4-Dichloro-5-fluorobenzoic acid.
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Pathway 2: Continuous-Flow Air Oxidation
To address the safety and environmental concerns of traditional methods, such as the use of

strong oxidizing agents, a continuous-flow process has been developed.[12] This method offers

superior heat and mass transfer, enhancing reaction safety and control.[12]

Methodology: This process uses 2,4-dichloro-5-fluoroacetophenone as the starting material

and employs molecular oxygen (from air) as the oxidant in a continuous-flow reactor.[12] The

reaction is typically run at elevated temperature and pressure (e.g., 70°C and 2 bar) with a

cosolvent like acetic acid.[12] This approach avoids harsh reagents and provides a high-purity

product with excellent yield.[12]

Reactant Feed

Continuous-Flow Reactor

Product Collection

2,4-Dichloro-5-fluoroacetophenone
+ Acetic Acid (Cosolvent)

Heated Microreactor Coil
(e.g., 70°C, 2 bar)

Pressurized Air (O2)

Output Stream

Crystallization & Filtration

Final Product:
2,4-Dichloro-5-fluorobenzoic Acid

Click to download full resolution via product page
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Caption: Diagram of the continuous-flow synthesis process.

Applications in Research and Industry
The utility of 2,4-Dichloro-5-fluorobenzoic acid stems from its function as a versatile

precursor for more complex molecules.

Keystone Intermediate in Pharmaceutical Synthesis
The most prominent application is in the synthesis of fluoroquinolone antibiotics.[3] It serves as

a critical building block for drugs like Ciprofloxacin, a widely used broad-spectrum antibiotic for

treating various bacterial infections.[2] The specific halogenation pattern on the benzoic acid

ring is essential for constructing the core structure required for antibacterial efficacy.[2] Its use

is a cornerstone of the supply chain for these vital medicines.[2] The market for this chemical is

significantly driven by the rising demand for such pharmaceutical intermediates.[3]

2,4-Dichloro-5-fluorobenzoic Acid Key Precursor Multi-Step Synthesis Cyclization, etc.
Enters Synthesis Pathway

Active Pharmaceutical Ingredients (APIs) e.g., Ciprofloxacin
Forms Core Structure

Final Drug Formulation Antibacterial Agents
Formulated into Medicine

Click to download full resolution via product page

Caption: Role as a building block in pharmaceutical manufacturing.

Role in Agrochemicals and Material Science
In agricultural chemistry, the compound is an intermediate in the synthesis of herbicides and

fungicides, contributing to crop protection and improved yields.[1] In material science, it can be

incorporated into the formulation of advanced polymers and coatings, where its halogenated

structure can enhance durability and resistance to environmental factors.[1]

Analytical and Quality Control Methods
Ensuring the purity and identity of 2,4-Dichloro-5-fluorobenzoic acid is crucial for its intended

applications. High-performance liquid chromatography (HPLC) and Ultra-high-performance

liquid chromatography-tandem mass spectrometry (UHPLC-MS/MS) are powerful techniques

for this purpose. A reverse-phase C18 column can be used to achieve excellent separation and

quantification, with limits of detection in the parts-per-billion (ppb) range.[13] These methods
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are vital for quality control, allowing for accurate measurement and ensuring the material meets

stringent purity requirements (e.g., >98%).[13]

Safety, Handling, and Storage
Proper handling and storage are essential due to the hazardous nature of 2,4-Dichloro-5-
fluorobenzoic acid.

Hazard Identification:

Skin Irritation: Causes skin irritation (H315).[5]

Eye Irritation: Causes serious eye irritation (H319).[5][8]

Respiratory Irritation: May cause respiratory irritation (H335).[5]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[8]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[8]

[14]

Respiratory Protection: Use only in a well-ventilated area. Avoid breathing dust.[8]

Handling and Storage:

Handling: Avoid contact with skin, eyes, and clothing.[14] Wash hands thoroughly after

handling.[8]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[8][14]

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention.[14]
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Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation persists.[8][14]

Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give

oxygen. Seek medical attention.[14]

Ingestion: Wash out mouth with water and get medical aid.[14]

Facilities utilizing this material should be equipped with an eyewash station and a safety

shower.[14]

Conclusion
2,4-Dichloro-5-fluorobenzoic acid is more than a specialty chemical; it is an enabling

component in the development of critical medicines and advanced materials. Its synthesis has

evolved to include safer and more efficient methods like continuous-flow processing, reflecting

progress in green chemistry. For researchers and developers, a thorough understanding of its

properties, sourcing, and handling is fundamental to leveraging its full potential in scientific

innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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